Cas no 946267-61-4 (N-(2,3-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide)

• Product Name: N-(2,3-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• CAS No: 946267-61-4
• MF: C₂₃H₂₅N₃O₂
• MW: 375.463505506516
• CID: 6430576
• PubChem ID: 16885730
• Update Time: 2025-05-21

N-(2,3-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• N-(2,3-dimethylphenyl)-4-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]butanamide
• F5013-1338
• 946267-61-4
• N-(2,3-dimethylphenyl)-4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamide
• N-(2,3-dimethylphenyl)-4-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
• AKOS024489008

• Inchi： 1S/C23H25N3O2/c1-16-9-11-19(12-10-16)21-13-14-23(28)26(25-21)15-5-8-22(27)24-20-7-4-6-17(2)18(20)3/h4,6-7,9-14H,5,8,15H2,1-3H3,(H,24,27)
• InChI Key： MGQHQAOPCLAQNY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1C)(=O)CCCN1N=C(C2=CC=C(C)C=C2)C=CC1=O

Computed Properties

• Exact Mass: 375.19467705g/mol
• Monoisotopic Mass: 375.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.8Ų

Additional information on N-(2,3-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide

Introduction to N-(2,3-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide and Its Significance in Modern Chemical Biology

N-(2,3-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide (CAS No. 946267-61-4) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyridazine class of heterocyclic compounds, which are known for their diverse biological activities and industrial significance. The presence of multiple aromatic rings and functional groups in its molecular structure makes it a promising candidate for further investigation in drug discovery and development.

The structural complexity of N-(2,3-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide is characterized by its 2,3-dimethylphenyl and 4-methylphenyl substituents, which contribute to its distinct chemical and biological properties. These aromatic rings not only enhance the compound's stability but also provide multiple sites for interaction with biological targets. The pyridazine core, a key feature of this molecule, is known to exhibit various pharmacological effects, making it a valuable scaffold for medicinal chemistry.

In recent years, there has been a growing interest in exploring the potential of heterocyclic compounds in the treatment of various diseases. Pyridazine derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound N-(2,3-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide has shown promise in preclinical studies as a potential lead compound for the development of new therapeutic agents. Its ability to interact with specific biological targets suggests that it could be a valuable tool in the fight against several debilitating conditions.

The synthesis of N-(2,3-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the pyridazine core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the 2,3-dimethylphenyl and 4-methylphenyl groups, which are critical for achieving the desired biological activity. The final step involves the formation of the amide linkage at the 1-position of the dihydropyridazine ring.

The importance of this compound cannot be overstated, especially in light of the increasing demand for innovative treatments in modern medicine. The ability to modulate biological pathways through targeted interactions with specific proteins and enzymes makes N-(2,3-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide a promising candidate for further development. Researchers are actively exploring its potential in various therapeutic areas, including oncology and neurology.

In conclusion, N-(2,3-dimethylphenyl)-4-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide (CAS No. 946267-61-4) represents a significant advancement in chemical biology and drug discovery. Its unique structural features and potential therapeutic applications make it a valuable compound for further research. As our understanding of its biological effects continues to grow, so too will its importance in developing new treatments for various diseases.